molecular formula C16H18N2O3 B8314836 3-Amino-4-(3-hydroxymethyl-phenylamino)-benzoic acid ethyl ester

3-Amino-4-(3-hydroxymethyl-phenylamino)-benzoic acid ethyl ester

Cat. No.: B8314836
M. Wt: 286.33 g/mol
InChI Key: SJNZWNGGTRUQAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-(3-hydroxymethyl-phenylamino)-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H18N2O3

Molecular Weight

286.33 g/mol

IUPAC Name

ethyl 3-amino-4-[3-(hydroxymethyl)anilino]benzoate

InChI

InChI=1S/C16H18N2O3/c1-2-21-16(20)12-6-7-15(14(17)9-12)18-13-5-3-4-11(8-13)10-19/h3-9,18-19H,2,10,17H2,1H3

InChI Key

SJNZWNGGTRUQAL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)NC2=CC=CC(=C2)CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of compound 5 (10 g, 30 mmol) in dry methanol (80 mL) was hydrogenated using Pd—C (1.0 g) as the catalyst (reaction monitored by TLC). The reaction mixture was filtered through celite. The filter cake was washed with methanol and the combined filtrate and washings were concentrated under reduced pressure to afford compound 6 (8.5 g, 93%) as a solid, which was taken as such for the next step.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step Two
Quantity
1 g
Type
catalyst
Reaction Step Three
Yield
93%

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